tert-butyl N-[(5S)-5-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-5-[methoxy(methyl)carbamoyl]pentyl]carbamate

• IUPAC Name: tert-butyl N-[(5S)-5-(9H-fluoren-9-ylmethoxycarbonylamino)-6-[methoxy(methyl)amino]-6-oxohexyl]carbamate
• InChI: InChI=1S/C28H37N3O6/c1-28(2,3)37-26(33)29-17-11-10-16-24(25(32)31(4)35-5)30-27(34)36-18-23-21-14-8-6-12-19(21)20-13-7-9-15-22(20)23/h6-9,12-15,23-24H,10-11,16-18H2,1-5H3,(H,29,33)(H,30,34)/t24-/m0/s1
• InChI Key: QTNBCRCLRNUISP-DEOSSOPVSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCCCC(C(=O)N(C)OC)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13
• Isomeric SMILES: CC(C)(C)OC(=O)NCCCC[C@@H](C(=O)N(C)OC)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13
• Molecular Formula: C28H37N3O6
• Molecular Weight: 511.6 g/mol
• CAS No.: 151145-21-0

Description

The compound is a derivative of fluorenylmethoxycarbonyl (Fmoc) amino acid. Fmoc amino acids are commonly used in solid-phase peptide synthesis.

Molecular Structure Analysis

The molecular structure seems to involve a fluorenylmethoxycarbonyl (Fmoc) group, which is commonly used as a protective group for amines in peptide synthesis.

Physical and Chemical Properties Analysis

Detailed physical and chemical properties of this compound are not available in the sources I found.

Scientific Research Applications

Synthesis and Application in Biologically Active Compounds

• Synthesis Methods : This compound is a crucial intermediate in synthesizing biologically active compounds like omisertinib (AZD9291). Researchers have developed a rapid synthesis method for a related compound, improving the overall yield to 81% through optimized steps of acylation, nucleophilic substitution, and reduction (Zhao et al., 2017).

Chemical Properties and Reactions

• Regioselective Deprotection and Acylation : The compound's derivatives show potential in regioselective deprotection and acylation. For example, a derivative with five independently removable amino-protecting groups has been synthesized, showcasing the compound's versatility in chemical reactions (Pak & Hesse, 1998).
• Interactions in Crystal Structures : In crystal structures, derivatives of this compound form bifurcated hydrogen and halogen bonds, indicating its utility in studying molecular interactions (Baillargeon et al., 2017).
• Transformation of Amino Protecting Groups : The compound is useful in chemoselective transformations of amino protecting groups. For instance, its silyl carbamate derivative reacts with electrophiles to yield N-ester type compounds, showcasing its reactivity and application in organic chemistry (Sakaitani & Ohfune, 1990).

Application in Synthesis of Natural Products and Pharmaceuticals

• Synthesis of Natural Product Derivatives : The compound serves as a key intermediate in synthesizing derivatives of biologically significant molecules, such as Biotin, which plays a vital role in metabolic cycles. Its synthesis from L-cystine, involving steps like acetonization and Boc protection, highlights its importance in pharmaceutical research (Qin et al., 2014).

Mechanism of Action

The mechanism of action of this compound is not clear from the available information.

Future Directions

The future directions for this compound are not clear from the available information.